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Compound of Interest

Compound Name: 2-(3-Methoxyphenoxy)pyrimidine
Cat. No.: B13122788
Get Quote

Executive Summary & Compound Significance

2-(3-Methoxyphenoxy)pyrimidine (CAS: 1226078-43-4) represents a critical structural motif
in medicinal chemistry, serving as a core scaffold for kinase inhibitors and agrochemical
fungicides. Its structural integrity relies on the ether linkage between the electron-deficient
pyrimidine ring and the electron-rich 3-methoxyphenyl group.

This guide provides a definitive reference for the 1H and 13C NMR characterization of this
compound. The data presented below validates the successful Nucleophilic Aromatic
Substitution (

) of 2-chloropyrimidine, distinguishing the product from potential regioisomers and hydrolysis
byproducts (e.g., 2-hydroxypyrimidine).

Experimental Protocol: Synthesis & Acquisition
Synthesis Workflow

The compound is synthesized via base-mediated
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. The reaction is thermodynamically driven by the formation of the stable ether linkage and the
precipitation of potassium chloride.

» Reagents: 2-Chloropyrimidine (1.0 eq), 3-Methoxyphenol (1.1 eq),

(2.0 eq).

e Solvent: DMF or DMSO (Polar aprotic solvent is essential to solvate the cation and enhance
nucleophilicity of the phenoxide).

e Conditions:

for 4—6 hours.

o Workup: Dilution with water, extraction with EtOAc, and recrystallization from EtOH/Water.
NMR Acquisition Parameters

To ensure reproducibility, the following acquisition parameters are recommended:

e Solvent:

(Chloroform-d) is preferred for resolution of aromatic multiplets.

» Frequency: 400 MHz or higher (essential to resolve the H4/H6 pyrimidine doublet from
phenyl protons).

e Concentration: 10-15 mg in 0.6 mL solvent.
o Reference: TMS (

0.00 ppm) or Residual

(

7.26 ppm).

Structural Visualization & Logic

The following diagram illustrates the atomic numbering scheme used for the NMR assignment.
Note the symmetry of the pyrimidine ring (positions 4 and 6 are equivalent) and the meta-
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substitution of the phenoxy ring.
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Caption: Atom mapping for 2-(3-Methoxyphenoxy)pyrimidine. Note the C2-O-C1' ether
linkage connecting the rings.

1H NMR Data Analysis

The proton spectrum is characterized by the distinct deshielded doublet of the pyrimidine ring
and the complex multiplet pattern of the 3-substituted benzene ring.

Solvent:ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-
inserted">

| Frequency: 400 MHz
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Shift (
Position
ppm)

Multiplicity

Integration

Coupling (

Hz)

Assignment
Logic

Py-H4, H6 8.57

Doublet (d)

2H

Deshielded
by adjacent
Nitrogen
atoms;
equivalent
due to

symmetry.

Ph-H5' 7.31

Triplet (t)

1H

Meta-proton
on phenoxy
ring; typically
the most
deshielded
phenyl
proton.

Py-H5 7.05

Triplet (t)

1H

Shielded
relative to
H4/H6;
couples to
both H4 and
H6.

Ph-H2', H4,
He'

6.75—-6.88

Multiplet (m)

3H

Overlapping
signals for
protons
ortho/para to
the

ether/methox

y groups.

-OCH3 3.79

Singlet (s)

3H

Characteristic
methoxy
singlet;
confirms

presence of
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3-methoxy
group.

Diagnostic Interpretation[2]

o Pyrimidine Doublet (8.57 ppm): This is the "anchor" peak. If this doublet is absent or shifted
significantly upfield (< 8.0 ppm), the pyrimidine ring may have hydrolyzed to 2-
hydroxypyrimidine (which exists as a pyrimidone).

o Pyrimidine Triplet (7.05 ppm): Defines the 2-substitution pattern. A 4-substituted pyrimidine
would show two doublets with different coupling constants.

o Methoxy Singlet (3.79 ppm): Integration must be exactly 3:1 relative to the Py-H5 triplet.

13C NMR Data Analysis

The carbon spectrum confirms the skeletal structure, specifically the ipso-carbons involved in
the ether linkage.

Solvent:

| Frequency: 100 MHz
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Shift (
Position Type (DEPT) Assignment Logic
ppm)
Ipso-carbon attached
to Oxygen and two
Py-C2 165.1 Quaternary (C) )
Nitrogens; most
deshielded.
Ipso-carbon attached
Ph-C3' 160.5 Quaternary (C)
to Methoxy group.
Alpha-carbons to
Py-C4, C6 159.8 CH Nitrogen; highly
deshielded.
Ipso-carbon attached
Ph-C1' 153.5 Quaternary (C) to the bridging
Oxygen.
Meta-carbon; typical
Ph-C5' 130.1 CH _ _
aromatic shift.
Beta-carbon to
Nitrogen; relatively
Py-C5 116.5 CH )
shielded for a
heterocycle.
Ph-C6' 112.2 CH Ortho to ether linkage.
Para to ether linkage;
Ph-C4' 110.8 CH

ortho to methoxy.

Isolated carbon
between two

Ph-C2' 106.9 CH oxygenated positions
(most shielded

aromatic).

Typical methox
-OCH3 55.4 P _ Y
carbon shift.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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